Cas no 127406-08-0 (4-(Pyrazin-2-yl)benzaldehyde)

• Product Name: 4-(Pyrazin-2-yl)benzaldehyde
• CAS No: 127406-08-0
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD02684109
• CID: 824634
• Update Time: 2025-04-19

4-(Pyrazin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrazin-2-yl)benzaldehyde
• 4- PYRAZIN-2-YLBENZALDEHYDE
• 4-(2-Pyrazinyl)benzenecarbaldehyde
• 4-Pyrazin-2-yl-benzaldehyde
• 4-pyrazinylbenzaldehyde
• Benzaldehyde,4-pyrazinyl
• pyrazinylbenzenecarbaldehyde
• 4-(Pyrazin-2-yl)benzenecarboxaldehyde
• 4-PYRAZIN-2-YLBENZALDEHYDE

• MDL： MFCD02684109
• Inchi： 1S/C11H8N2O/c14-8-9-1-3-10(4-2-9)11-7-12-5-6-13-11/h1-8H
• InChI Key： QEJFDPPZUXABRM-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1C=NC=CN=1

Computed Properties

• Exact Mass: 184.06400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 84-87°
• PSA: 42.85000
• LogP: 1.95610

4-(Pyrazin-2-yl)benzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302;H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives